Cas no 1506860-05-4 (1-bromo-2-fluoro-3-isocyanatobenzene)

• Product Name: 1-bromo-2-fluoro-3-isocyanatobenzene
• CAS No: 1506860-05-4
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• MDL: MFCD26679158
• CID: 5151320
• PubChem ID: 83382930
• Update Time: 2025-05-24

1-bromo-2-fluoro-3-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-fluoro-3-isocyanato-
• 1-bromo-2-fluoro-3-isocyanatobenzene

• MDL： MFCD26679158
• Inchi： 1S/C7H3BrFNO/c8-5-2-1-3-6(7(5)9)10-4-11/h1-3H
• InChI Key： ZRFJHXRIHLMVCP-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(N=C=O)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-bromo-2-fluoro-3-isocyanatobenzene

1-Bromo-2-Fluoro-3-Isocyanatobenzene: A Comprehensive Overview

1-Bromo-2-fluoro-3-isocyanatobenzene, also known by its CAS number CAS No. 1506860-05-4, is a highly specialized aromatic compound with significant applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique substitution pattern on the benzene ring, featuring bromine, fluorine, and an isocyanate group at specific positions, which confer it with distinctive chemical properties and reactivity.

The structure of 1-bromo-2-fluoro-3-isocyanatobenzene consists of a benzene ring with three substituents: a bromine atom at position 1, a fluorine atom at position 2, and an isocyanate group (-NCO) at position 3. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its chemical reactivity. The presence of halogens (bromine and fluorine) introduces electron-withdrawing effects, which can enhance the electrophilic reactivity of the benzene ring. Additionally, the isocyanate group is highly reactive and can participate in various nucleophilic addition reactions, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1-bromo-2-fluoro-3-isocyanatobenzene in the development of advanced materials, particularly in the synthesis of polyurethanes and other polymer-based systems. The isocyanate group's reactivity allows for the formation of strong covalent bonds with hydroxyl-containing compounds, enabling the creation of high-performance materials with tailored mechanical and thermal properties. Furthermore, researchers have explored its use in medicinal chemistry as a building block for bioactive molecules, leveraging its unique substitution pattern to design drugs with enhanced pharmacokinetic profiles.

The synthesis of 1-bromo-2-fluoro-3-isocyanatobenzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the electrophilic substitution of bromine onto a fluorinated benzene derivative followed by the introduction of the isocyanate group through a nucleophilic aromatic substitution or coupling reaction. The development of more efficient synthetic routes remains an active area of research, driven by the demand for scalable production methods to meet increasing industrial needs.

In terms of applications, 1-bromo-2-fluoro-3-isocyanatobenzene has found utility in various industries. In the electronics sector, it is used as a precursor for high-performance adhesives and encapsulants due to its ability to form durable cross-linked polymers. In agriculture, derivatives of this compound have been investigated for their potential as pesticides or herbicides, although further research is required to establish their efficacy and environmental safety.

The study of CAS No. 1506860-05-4 has also contributed to our understanding of heteroaromatic chemistry and its role in modern material science. Researchers have employed computational methods to model the electronic structure and reactivity of this compound, providing insights into its behavior under different reaction conditions. These computational studies have been complemented by experimental work that validates theoretical predictions and informs practical applications.

In conclusion, 1-bromo-2-fluoro-3-isocyanatobenzene, with its unique combination of functional groups and substitution pattern, continues to be a subject of intense research interest across multiple disciplines. Its versatility as a building block in organic synthesis and its potential for application in advanced materials make it an indispensable compound in contemporary chemical research.